4-(phenylsulfonyl)benzyl 3-{[(4-methylphenyl)sulfonyl]methyl}benzoate

• IUPAC Name: [4-(benzenesulfonyl)phenyl]methyl 3-[(4-methylphenyl)sulfonylmethyl]benzoate
• InChI: InChI=1S/C28H24O6S2/c1-21-10-14-25(15-11-21)35(30,31)20-23-6-5-7-24(18-23)28(29)34-19-22-12-16-27(17-13-22)36(32,33)26-8-3-2-4-9-26/h2-18H,19-20H2,1H3
• InChI Key: JNVUDNSIUHWATD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC(=CC=C2)C(=O)OCC3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C28H24O6S2
• Molecular Weight: 520.6 g/mol

Description

The compound “4-(phenylsulfonyl)benzyl 3-{[(4-methylphenyl)sulfonyl]methyl}benzoate” is a complex organic molecule. It contains two sulfonyl groups attached to phenyl rings, a benzyl group, and a benzoate ester group.

Molecular Structure Analysis

The molecule likely has a complex three-dimensional structure due to the presence of multiple aromatic rings and sulfonyl groups. The exact structure would depend on the spatial arrangement of these groups.

Chemical Reactions Analysis

The sulfonyl groups in the molecule could potentially undergo various chemical reactions, such as substitution or elimination. The benzoate ester group could undergo hydrolysis under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Properties such as solubility, melting point, and boiling point could be influenced by factors like the size and shape of the molecule, the presence of polar groups, and intermolecular forces.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and any biological activity.